Cas no 148193-31-1 (1,2-Benzisothiazol-7-amine,3-chloro-)

• Product Name: 1,2-Benzisothiazol-7-amine,3-chloro-
• CAS No: 148193-31-1
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 204940
• PubChem ID: 198767
• Update Time: 2025-04-19

1,2-Benzisothiazol-7-amine,3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-7-amine,3-chloro-
• 3-chloro-1,2-benzothiazol-7-amine
• CCRIS 6359
• 148193-31-1
• FFV3BQ94EK
• 1,2-Benzisothiazol-7-amine, 3-chloro-
• 3-Chloro-1,2-benzisothiazol-7-amine
• UNII-FFV3BQ94EK
• 3-chlorobenzo[d]isothiazol-7-amine
• SCHEMBL14783297
• 3-CHLOROBENZO(D)ISOTHIAZOL-7-AMINE
• DTXSID30163930

• Inchi： 1S/C7H5ClN2S/c8-7-4-2-1-3-5(9)6(4)11-10-7/h1-3H,9H2
• InChI Key： QEMAADKFXFAFPL-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2SN=1)N

Computed Properties

• Exact Mass: 183.98635
• Monoisotopic Mass: 183.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.532
• Boiling Point: 256.7°Cat760mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.762
• PSA: 38.91